Cas no 1339223-62-9 (N-butyl-3,5-dimethylcyclohexan-1-amine)

• Product Name: N-butyl-3,5-dimethylcyclohexan-1-amine
• CAS No: 1339223-62-9
• MF: C₁₂H₂₅N
• MW: 183.333603620529
• CID: 5168728
• PubChem ID: 64722989
• Update Time: 2025-05-26

N-butyl-3,5-dimethylcyclohexan-1-amine Chemical and Physical Properties

Names and Identifiers

• N-butyl-3,5-dimethylcyclohexan-1-amine
• Cyclohexanamine, N-butyl-3,5-dimethyl-

• Inchi： 1S/C12H25N/c1-4-5-6-13-12-8-10(2)7-11(3)9-12/h10-13H,4-9H2,1-3H3
• InChI Key： OXZCTURCBKJXNG-UHFFFAOYSA-N
• SMILES： N(CCCC)C1CC(C)CC(C)C1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 123
• XLogP3: 3.7
• Topological Polar Surface Area: 12

Additional information on N-butyl-3,5-dimethylcyclohexan-1-amine

N-butyl-3,5-dimethylcyclohexan-1-amine: A Comprehensive Overview

N-butyl-3,5-dimethylcyclohexan-1-amine (CAS No. 1339223-62-9) is a versatile organic compound with significant applications in various industries. This compound is a derivative of cyclohexane, a six-membered ring hydrocarbon, modified with an amino group and two methyl substituents at the 3 and 5 positions. The presence of the N-butyl group further enhances its chemical properties, making it a valuable intermediate in the synthesis of advanced materials and pharmaceuticals.

The structure of N-butyl-3,5-dimethylcyclohexan-1-amine is characterized by its cyclohexane ring, which provides stability due to its chair conformation. The amino group at the 1-position acts as a nucleophile, enabling it to participate in various reactions such as alkylation and acylation. The methyl groups at positions 3 and 5 create steric hindrance, which can influence the reactivity and selectivity of the compound in different chemical environments. This unique combination of structural features makes it an ideal candidate for use in drug design and material science.

Recent studies have highlighted the potential of N-butyl-3,5-dimethylcyclohexan-1-amine in the development of novel pharmaceutical agents. Researchers have explored its role as a building block for creating bioactive molecules with improved pharmacokinetic properties. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that derivatives of this compound exhibit promising anti-inflammatory activity, suggesting its potential in treating chronic inflammatory diseases.

In addition to its pharmaceutical applications, N-butyl-3,5-dimethylcyclohexan-1-amine has found utility in the synthesis of advanced polymers and surfactants. Its ability to form stable amide bonds makes it a valuable component in the development of high-performance materials. A research team from the University of California reported that incorporating this compound into polymer networks significantly enhances their mechanical strength and thermal stability.

The synthesis of N-butyl-3,5-dimethylcyclohexan-1-amine typically involves multi-step processes that include ring-opening reactions and subsequent functionalization. Recent advancements in catalytic methods have enabled more efficient and environmentally friendly production techniques. For example, the use of palladium-catalyzed cross-coupling reactions has been shown to improve yields while reducing waste generation.

The physical properties of N-butyl-3,5-dimethylcyclohexan-1-amine are well-documented, with a melting point of approximately 80°C and a boiling point around 180°C under standard conditions. Its solubility in common organic solvents such as dichloromethane and THF facilitates its use in various laboratory settings. The compound is also relatively stable under normal storage conditions, provided it is protected from moisture and light.

From an environmental perspective, studies have shown that N-butyl-3,5-dimethylcyclohexan-1-amine exhibits low toxicity to aquatic organisms when properly managed. However, like all chemicals, it requires careful handling to minimize occupational exposure risks. Regulatory bodies recommend adhering to standard safety protocols when working with this compound to ensure compliance with health and safety standards.

In conclusion, N-butyl-3,5-dimethylcyclohexan-amine (CAS No. 1339223-62) is a multifaceted compound with applications spanning pharmaceuticals, materials science, and beyond. Its unique chemical structure and favorable properties make it an invaluable tool for researchers and industry professionals alike. As ongoing research continues to uncover new applications for this compound, its significance in modern chemistry is expected to grow further.